Cas no 518018-66-1 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide
• CAS No: 518018-66-1
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 6074612
• PubChem ID: 135517145
• Update Time: 2025-07-24

3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N-(4-hydroxybenzylidene)propanehydrazide
• 3-(1H-benzimidazol-1-yl)-N'-[(E)-(4-hydroxyphenyl)methylidene]propanehydrazide
• 1H-Benzimidazole-1-propanoic acid, 2-[(4-hydroxyphenyl)methylene]hydrazide
• F1092-1241
• CHEMBL3198888
• AKOS002170832
• 3-Benzoimidazol-1-yl-propionic acid [1-(4-hydroxy-phenyl)-meth-(E)-ylidene]-hydrazide
• SR-01000010285-1
• SMR000218776
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(4-hydroxyphenyl)methylidene]propanehydrazide
• Z57244783
• 3-(benzimidazol-1-yl)-N-[(E)-(4-hydroxyphenyl)methylideneamino]propanamide
• MLS000591742
• 518018-66-1
• SR-01000010285
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(4-hydroxybenzylidene)propanehydrazide

• Inchi： 1S/C17H16N4O2/c22-14-7-5-13(6-8-14)11-19-20-17(23)9-10-21-12-18-15-3-1-2-4-16(15)21/h1-8,11-12,22H,9-10H2,(H,20,23)
• InChI Key： XKKVEKNKHHDPLE-UHFFFAOYSA-N
• SMILES： C1N(CCC(NN=CC2=CC=C(O)C=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide

Compound CAS No 518018-66-1: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide

The compound with CAS No 518018-66-1, known as 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of hydrazides and features a unique structure that combines a benzodiazole moiety with a hydroxyphenyl group, making it a subject of interest in both academic research and industrial development.

Benzodiazole is a heterocyclic aromatic compound that has been extensively studied for its versatile properties. In this compound, the benzodiazole ring is attached to a propanehydrazide group via a methylene bridge, which introduces additional functional groups that enhance its reactivity and versatility. The presence of the 4-hydroxyphenyl group further adds to the molecule's complexity and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of hydrazides in drug design due to their ability to form stable bonds with carbonyl groups, making them valuable intermediates in the synthesis of bioactive compounds. The methylidene group in this compound plays a crucial role in determining its reactivity and selectivity in various chemical reactions. This makes it an attractive candidate for exploring new synthetic pathways and optimizing existing ones.

The synthesis of 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have reported successful methods involving the condensation of benzodiazole derivatives with appropriate hydrazine derivatives under specific thermal or catalytic conditions. These methods not only demonstrate the feasibility of large-scale production but also pave the way for further modifications to tailor the molecule's properties for specific applications.

In terms of pharmacological activity, this compound has shown promising results in preliminary studies. Its ability to interact with biological targets such as enzymes and receptors suggests potential applications in the development of novel therapeutic agents. For instance, studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for use in treating conditions associated with oxidative stress and inflammation.

The 4-hydroxyphenyl group within the molecule contributes significantly to its bioavailability and pharmacokinetic profile. Hydroxyl groups are known to enhance solubility and improve drug delivery mechanisms, which are critical factors in drug design. Furthermore, the presence of this group allows for potential modifications to enhance selectivity and reduce off-target effects, thereby improving therapeutic efficacy.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have emphasized the importance of green chemistry principles in developing sustainable synthetic routes for such compounds. By utilizing renewable feedstocks and energy-efficient processes, the production of 3-(1H-1,3-benzodiazol-1-yl)-N'-(E)-(4-hydroxyphenyl)methylidenepropanehydrazide can be made more environmentally friendly while maintaining high standards of quality and performance.

In conclusion, CAS No 518018-66-1, or 3-(1H-1,3-benzodiazol-1-yl)-N'-(E)-(4-hydroxyphenyl)methylidenepropanehydrazide, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations within the chemical sciences.